4',5'-Dihydrocefradine
4',5'-Dihydrocefradine
Brand Name:
Vulcanchem
CAS No.:
37051-00-6
VCID:
VC0193849
InChI:
InChI=1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O
Molecular Formula:
C16H21N3O4S
Molecular Weight:
351.4 g/mol
4',5'-Dihydrocefradine
CAS No.: 37051-00-6
VCID: VC0193849
Molecular Formula: C16H21N3O4S
Molecular Weight: 351.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 37051-00-6 |
|---|---|
| Product Name | 4',5'-Dihydrocefradine |
| Molecular Formula | C16H21N3O4S |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | (6R,7R)-7-[[(2R)-2-amino-2-(cyclohexen-1-yl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H21N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h5,10-11,15H,2-4,6-7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1 |
| Standard InChIKey | BNLDYUJJDMUOPZ-UEKVPHQBSA-N |
| SMILES | CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O |
| Canonical SMILES | CC1=C(N2C(C(C2=O)NC(=O)C(C3=CCCCC3)N)SC1)C(=O)O |
| Purity | > 95% |
| Synonyms | [6R-[6α,7β(R*)]]-7-[(Amino-1-cyclohexen-1-ylacetyl)amino]-3-methyl-8-oxo-5-thia-1-tazabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 3-Deacetoxy-7-(α-amino-1-cyclohexenylacetamido)cephalosporanic Acid; 7-[α-Amino(D-1’-cyclohexenyl)acetamido]-3-deacet |
| PubChem Compound | 101668599 |
| Last Modified | Apr 15 2024 |
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